![molecular formula C18H15N3O2 B2845952 (2E)-N-[4-(acetylamino)phenyl]-2-cyano-3-phenylprop-2-enamide CAS No. 444332-55-2](/img/structure/B2845952.png)
(2E)-N-[4-(acetylamino)phenyl]-2-cyano-3-phenylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves the methods and procedures used to synthesize the compound. It may include the raw materials used, the conditions required, and the yield of the product .Molecular Structure Analysis
This involves the study of the compound’s molecular structure, often using techniques like X-ray crystallography, NMR spectroscopy, or mass spectrometry .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reagents, conditions, and mechanisms of these reactions .Physical and Chemical Properties Analysis
This involves studying the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like reactivity, stability, etc.) .Scientific Research Applications
Synthesis of Heterocyclic Compounds
- The compound has been utilized as a versatile enaminonitrile in the synthesis of a wide range of heterocyclic compounds, including pyranones, chromene derivatives, and coumarin derivatives. These processes involve reactions with C,O-binucleophiles and phenols, showcasing the compound's utility in constructing complex molecular frameworks with potential applications in pharmaceuticals and materials science (Bondock, Tarhoni, & Fadda, 2014).
Antitumor Activity
- Certain derivatives of the compound have been explored for their antitumor activities. For example, N-acetyldinaline, a related compound, has been shown to inhibit histone deacetylase (HDAC), causing histone hyperacetylation in colon carcinoma cells. This activity is linked to the compound's antitumor properties, highlighting its potential as a therapeutic agent (Kraker, Mizzen, Hartl, Miin, Allis, & Merriman, 2003).
Synthesis of Bis-enaminones
- The compound serves as a precursor in the synthesis of novel bis-enaminones, demonstrating its versatility in organic synthesis. These reactions typically involve interactions with diamines, leading to products with potential applications in medicinal chemistry and drug discovery (Devi, Helissey, & Vishwakarma, 2011).
Chemoselective Thionation-Cyclization
- Enaminone derivatives of the compound have been utilized in chemoselective thionation-cyclization processes to synthesize thiazoles, a class of heterocyclic compounds with various pharmacological activities. This research underscores the compound's role in facilitating the development of new therapeutic agents (Kumar, Parameshwarappa, & Ila, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(E)-N-(4-acetamidophenyl)-2-cyano-3-phenylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2/c1-13(22)20-16-7-9-17(10-8-16)21-18(23)15(12-19)11-14-5-3-2-4-6-14/h2-11H,1H3,(H,20,22)(H,21,23)/b15-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYWMXCGHHLZFSW-RVDMUPIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CC=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)/C(=C/C2=CC=CC=C2)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.